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Compound of Interest

Compound Name: Sodium bitartrate

Cat. No.: B3427548 Get Quote

A Comparative Analysis of Tartrate Salt Solubility in
Water
For researchers, scientists, and professionals in drug development, understanding the solubility

of different salt forms is a critical factor in formulation and delivery. This guide provides a

comparative analysis of the aqueous solubility of several common tartrate salts. The data

presented is compiled from publicly available chemical databases and literature.

Quantitative Solubility Data
The following table summarizes the aqueous solubility of various tartrate salts. It is important to

note that solubility is temperature-dependent.
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Tartrate Salt
Chemical
Formula

Molar Mass (
g/mol )

Temperature
(°C)

Solubility (
g/100 mL)

Sodium Tartrate

(dihydrate)

Na₂C₄H₄O₆·2H₂

O
230.08 20 29

Potassium

Tartrate

(hemihydrate)

K₂C₄H₄O₆·0.5H₂

O
235.28 20 ~58

Potassium

Sodium Tartrate

(tetrahydrate)

KNaC₄H₄O₆·4H₂

O
282.22 0 26

6 47.4

26 66

Calcium Tartrate

(tetrahydrate)
CaC₄H₄O₆·4H₂O 260.18 20 ~0.01

80 0.130

Magnesium

Tartrate
MgC₄H₄O₆ 172.38 20

Data not readily

available

Note on Magnesium Tartrate: While specific quantitative solubility data in g/100 mL for

magnesium tartrate is not readily available in the searched literature, it is generally described

as being soluble in water. The exact solubility is influenced by factors such as temperature and

the crystalline form of the salt.

Experimental Protocol for Determining Aqueous
Solubility of Tartrate Salts
This protocol outlines a standard laboratory method for determining the solubility of a tartrate

salt in water at a specific temperature.

Materials:
Tartrate salt of interest
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Distilled or deionized water

Analytical balance (± 0.001 g)

Isothermal water bath or temperature-controlled shaker

Calibrated thermometer or temperature probe

20 mL screw-cap glass vials or test tubes

Magnetic stirrer and stir bars (optional)

Syringe filters (0.45 µm pore size)

Drying oven

Pre-weighed weighing dishes

Spatula and weighing paper

Procedure:
Temperature Control Setup:

Set the isothermal water bath or shaker to the desired temperature (e.g., 25 °C).

Allow the bath to equilibrate and ensure the temperature is stable.

Sample Preparation:

Add an excess amount of the tartrate salt to a 20 mL glass vial. An excess is necessary to

ensure that a saturated solution is formed.

Accurately pipette a specific volume of distilled water (e.g., 10.0 mL) into the vial.

Equilibration:

Securely cap the vial and place it in the temperature-controlled bath.
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Stir the mixture vigorously using a magnetic stirrer or the shaker function of the bath.

Allow the solution to equilibrate for a sufficient amount of time (typically 24-48 hours) to

ensure that the maximum amount of salt has dissolved. Periodically check for the

presence of undissolved solid to confirm saturation.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a syringe. It is crucial not to disturb the solid at the bottom.

Attach a 0.45 µm syringe filter to the syringe and dispense the clear, saturated solution

into a pre-weighed, dry weighing dish. Record the exact volume of the filtrate.

Solvent Evaporation and Mass Determination:

Place the weighing dish containing the filtrate into a drying oven set to a temperature that

will evaporate the water without decomposing the tartrate salt (e.g., 105 °C).

Dry the sample to a constant weight. This is achieved when consecutive weighings (after

cooling to room temperature in a desiccator) show a negligible change in mass.

Record the final mass of the dry tartrate salt.

Calculation of Solubility:

Calculate the solubility using the following formula:

Solubility ( g/100 mL) = (Mass of dry salt (g) / Volume of filtrate (mL)) x 100

Replicates:

Perform the experiment in triplicate to ensure the reliability and reproducibility of the

results. Report the average solubility and the standard deviation.

Visualizing the Experimental Workflow
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The following diagram illustrates the logical steps involved in the experimental determination of

tartrate salt solubility.

Start

Set up and equilibrate
temperature-controlled bath

Prepare supersaturated solution
(excess salt in known volume of water)

Equilibrate for 24-48 hours
with continuous agitation

Withdraw supernatant
using a syringe

Filter through 0.45 µm
syringe filter into a
pre-weighed dish

Evaporate solvent in a
drying oven to constant weight

Determine the mass
of the dried salt

Calculate solubility
(g/100 mL)

End
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Click to download full resolution via product page

Caption: Workflow for determining the aqueous solubility of a tartrate salt.

To cite this document: BenchChem. [comparative solubility analysis of different tartrate salts
in water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427548#comparative-solubility-analysis-of-different-
tartrate-salts-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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